(E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide

• IUPAC Name: (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide
• InChI: InChI=1S/C21H21N3O2/c1-13-9-14(2)20(15(3)10-13)24-21(26)18(12-22)11-17-5-7-19(8-6-17)23-16(4)25/h5-11H,1-4H3,(H,23,25)(H,24,26)/b18-11+
• InChI Key: IYCKODOTUCVJAT-WOJGMQOQSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(=CC2=CC=C(C=C2)NC(=O)C)C#N)C
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)NC(=O)/C(=C/C2=CC=C(C=C2)NC(=O)C)/C#N)C
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

(E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide, also known as ACPA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. ACPA belongs to the class of selective cannabinoid CB1 receptor agonists, which have been shown to have a wide range of biological effects.

Mechanism Of Action

(E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide works by selectively activating CB1 receptors in the central nervous system. CB1 receptors are primarily located in the brain and spinal cord and are involved in a wide range of physiological processes, including pain perception, appetite regulation, and mood. By activating these receptors, (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide can modulate these processes and produce therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide can produce a wide range of biochemical and physiological effects. These include analgesia, anti-inflammatory effects, and neuroprotection. (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide has also been shown to modulate the release of neurotransmitters such as dopamine and glutamate, which are involved in a wide range of physiological processes.

Advantages And Limitations For Lab Experiments

One advantage of (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide is its selectivity for CB1 receptors, which allows for more targeted and specific effects compared to non-selective cannabinoid agonists. However, one limitation of (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide is its relatively low potency compared to other CB1 receptor agonists. This can make it more difficult to achieve therapeutic effects at lower doses.

Future Directions

There are several potential future directions for research on (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide. One area of interest is the development of more potent and selective CB1 receptor agonists based on the structure of (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide. Another potential direction is the investigation of (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide's potential role in the treatment of other neurological disorders, such as epilepsy and multiple sclerosis. Additionally, more research is needed to fully understand the mechanisms underlying (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide's effects and to optimize its therapeutic potential.

Synthesis Methods

(E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide can be synthesized using a variety of methods, including the reaction of 4-acetamidobenzaldehyde with 2,4,6-trimethylaniline in the presence of a Lewis acid catalyst. The resulting intermediate can then be reacted with ethyl cyanoacetate to produce (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide.

Scientific Research Applications

(E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide has been studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. Studies have shown that (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide can activate CB1 receptors in the central nervous system, leading to analgesic and anti-inflammatory effects. (E)-3-(4-acetamidophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide has also been investigated for its potential role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.